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Compound of Interest

Compound Name:
4-Fluoro-2-(2-

methylphenyl)pyrrolidine

Cat. No.: B13237749

Get Quote

Executive Summary & Retrosynthetic Analysis
The target molecule, 4-Fluoro-2-(2-methylphenyl)pyrrolidine, combines a conformationally

restricted nitrogen heterocycle with a lipophilic aryl clamp and a metabolic blocking fluorine

atom. Direct arylation of the pyrrolidine ring is challenging; therefore, this protocol employs a

"Lactam Activation" strategy.

This route is preferred for scale-up over direct lithiation methods due to better regiocontrol and

the avoidance of cryogenic organolithium handling on a large scale. The synthesis proceeds in

three key phases:

Deoxofluorination: Stereoselective installation of the fluorine atom using DAST (inversion of

configuration).

Nucleophilic Addition: Installation of the aryl group via Grignard addition to the lactam

carbonyl.

Ionic Hydrogenation: Reduction of the resulting hemiaminal to the pyrrolidine core.
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Retrosynthetic Logic (DOT Diagram)
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Figure 1: Retrosynthetic disconnection showing the Lactam Activation pathway.

Safety Protocol (Critical)
This protocol involves high-energy reagents. Strict adherence to safety standards is mandatory.

Hazard Class Reagent Critical Safety Measure

Explosive/Thermal
DAST (Diethylaminosulfur

trifluoride)

Do not heat above 50°C.

DAST is thermally unstable

and can detonate. Reacts

violently with water to release

HF. Use Deoxo-Fluor as a

safer alternative if available.

Corrosive/Toxic
BF₃·OEt₂ (Boron trifluoride

etherate)

Fuming liquid. Causes severe

burns. Hydrolyzes to form HF.

Handle only in a dry, inert

atmosphere glovebox or well-

ventilated hood.

Pyrophoric Grignard Reagents

Air and moisture sensitive. Use

cannula transfer techniques.[1]

Quench excess reagent

carefully at 0°C.

Pressure Reaction Vessels

All reactions must be run under

an inert atmosphere (N₂ or Ar)

with proper pressure relief

(bubblers).
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Detailed Experimental Protocol
Phase 1: Synthesis of (S)-N-Boc-4-fluoropyrrolidin-2-one
Objective: Convert the hydroxyl group to a fluorine with inversion of configuration. Starting

Material: (R)-N-Boc-4-hydroxy-2-pyrrolidinone (Commercial or derived from (R)-GABOB).

Setup: Flame-dry a 250 mL round-bottom flask (RBF) and equip it with a magnetic stir bar

and nitrogen inlet.

Solvation: Dissolve (R)-N-Boc-4-hydroxy-2-pyrrolidinone (5.0 g, 24.8 mmol) in anhydrous

Dichloromethane (DCM) (100 mL). Cool the solution to -78°C (Dry ice/acetone bath).

Reagent Addition: Slowly add DAST (Diethylaminosulfur trifluoride) (4.0 mL, 30 mmol, 1.2

equiv) dropwise via syringe over 20 minutes. Maintain internal temperature below -60°C.

Note: The low temperature is critical to prevent elimination side-products (enamides).

Reaction: Stir at -78°C for 1 hour, then allow the mixture to warm slowly to room temperature

(RT) overnight.

Quench (Careful): Pour the reaction mixture slowly into a stirred beaker of saturated

NaHCO₃ solution (200 mL) at 0°C. Caution: Vigorous CO₂ evolution.

Workup: Extract with DCM (3 x 50 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Flash column chromatography (SiO₂, 0-30% EtOAc in Hexanes).

Yield Target: 3.5 – 4.0 g (70-80%).

Checkpoint: ¹⁹F NMR should show a multiplet around -175 to -180 ppm (distinctive for

secondary fluoride).

Phase 2: Reductive Arylation (Grignard Addition & Ionic
Hydrogenation)
Objective: Install the o-tolyl group and reduce the hemiaminal to the pyrrolidine.
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Grignard Addition:

Dissolve N-Boc-4-fluoropyrrolidin-2-one (2.03 g, 10 mmol) in anhydrous THF (40 mL)

under Argon. Cool to -78°C.

Add o-Tolylmagnesium bromide (1.0 M in THF, 12 mL, 12 mmol) dropwise.

Stir at -78°C for 2 hours. Monitor by TLC (disappearance of lactam). The intermediate is a

hemiaminal (often stable enough to observe but usually processed directly).

Ionic Hydrogenation (One-Pot Procedure):

Note: Quenching and isolating the hemiaminal can lead to ring-opening. It is often superior

to reduce in situ or after a mild workup. Here, we describe the low-temperature quench

followed by reduction.

Quench: Add anhydrous Methanol (5 mL) at -78°C. Allow to warm to 0°C.

Solvent Swap (Optional but recommended): Concentrate partially to remove bulk THF,

dilute with DCM (50 mL). Cool to -78°C.

Reduction: Add Triethylsilane (Et₃SiH) (4.8 mL, 30 mmol, 3 equiv) followed by Boron

Trifluoride Etherate (BF₃·OEt₂) (2.5 mL, 20 mmol, 2 equiv) dropwise.

Mechanism:[2][3][4][5] BF₃ generates the N-acyliminium ion, which is intercepted by the

silane hydride.

Allow to warm to 0°C and stir for 2-4 hours.

Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM.[6] Dry over MgSO₄.[4]

Purification: Flash chromatography (SiO₂, 5-15% EtOAc in Hexanes).

Product:N-Boc-4-fluoro-2-(2-methylphenyl)pyrrolidine.

Stereochemistry: This reaction typically yields a mixture of cis and trans isomers at the

C2/C4 positions. Separation of diastereomers is best performed at this stage via

Preparative HPLC if needed.
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Phase 3: N-Boc Deprotection
Objective: Reveal the free secondary amine.

Dissolve the N-Boc intermediate (1.0 g) in DCM (10 mL).

Add Trifluoroacetic acid (TFA) (2 mL). Stir at RT for 1 hour.

Concentrate to dryness. Azeotrope with toluene (2x) to remove excess TFA.

Free Base Formation: Dissolve residue in DCM, wash with 1N NaOH, dry over Na₂SO₄, and

concentrate.

Final Salt Formation: Dissolve in Et₂O, add 2M HCl in ether to precipitate the hydrochloride

salt.

Analytical Data & Validation
Expected Data Profile

Metric Specification

Appearance White to off-white solid (HCl salt).[1]

¹H NMR (400 MHz, DMSO-d₆)

δ 9.5 (br s, NH₂⁺), 7.1-7.4 (m, 4H, Ar-H), 5.4 (d,

J=53 Hz, CHF), 4.8 (m, N-CH-Ar), 2.3 (s, Ar-

CH₃).

¹⁹F NMR δ -176 ppm (multiplet).

LC-MS [M+H]⁺ = 222.1 (Calculated for C₁₁H₁₄FN).

Workflow Diagram
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Step 1: Fluorination
Reagent: DAST, -78°C

Solvent: DCM

Step 2: Grignard Addition
Reagent: o-TolylMgBr, -78°C

Intermediate: Hemiaminal

Isolated Intermediate

Step 3: Ionic Reduction
Reagent: Et3SiH / BF3·OEt2

Mechanism: N-Acyliminium Reduction

In situ / Sequential

Step 4: Deprotection
Reagent: TFA/DCM

Purified N-Boc Cmpd
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Figure 2: Sequential workflow for the gram-scale synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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